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Compound of Interest

Compound Name: Methandriol

Cat. No.: B1676360 Get Quote

Methandriol (also known as Methylandrostenediol) is a synthetic derivative of the endogenous

prohormone androstenediol. As a 17-alpha-alkylated anabolic-androgenic steroid (AAS), it

possesses both muscle-building (anabolic) and masculinizing (androgenic) properties.[1][2] The

therapeutic and performance-enhancing potential of any AAS is largely defined by its anabolic

to androgenic ratio, which seeks to quantify the desired anabolic effects against the often-

undesirable androgenic side effects. This guide provides a detailed examination of this ratio for

Methandriol, the experimental protocols used for its determination, and the underlying

molecular mechanisms.

Quantitative Profile of Methandriol
The anabolic and androgenic potential of Methandriol is benchmarked against testosterone,

which has a reference ratio of 100:100. Methandriol is generally considered a weaker anabolic

agent with moderate androgenic effects.[3]
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Property Value Notes

Anabolic Rating 30-60 Relative to Testosterone (100)

Androgenic Rating 20-60 Relative to Testosterone (100)

Anabolic:Androgenic Ratio ~1:1

Indicates a similar propensity

for anabolic and androgenic

effects.[4]

Androgen Receptor Binding 40

Relative binding affinity

(arbitrary units). Data is limited

and from non-peer-reviewed

sources.[5]

Table 1: Anabolic and Androgenic Profile of Methandriol

For comparison, the table below lists the anabolic to androgenic ratios of other common

anabolic steroids.

Compound Anabolic Rating Androgenic Rating

Testosterone 100 100

Methandriol 30-60 20-60

Nandrolone 125 37

Oxymetholone 320 45

Stanozolol 320 30

Fluoxymesterone 1900 850

Table 2: Comparative Anabolic and Androgenic Ratios of Select Steroids[6]

Experimental Determination: The Hershberger
Bioassay
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The anabolic to androgenic ratio of steroids is determined in vivo using the Hershberger

bioassay. This standardized method, adopted by the Organisation for Economic Co-operation

and Development (OECD) as Test Guideline 441, provides a robust and reproducible

framework for assessing a substance's androgenic and anti-androgenic properties.[7][8]

Experimental Protocol
The Hershberger assay is conducted on castrated, peripubertal male rats to remove the

influence of endogenous androgens. The core protocol is as follows:

Animal Model: Immature male rats are castrated around postnatal day 42. A recovery period

of at least seven days is allowed for endogenous testosterone levels to decline.[7]

Dosing: The test substance (e.g., Methandriol) is administered daily for 10 consecutive

days. Administration is typically via oral gavage or subcutaneous injection.[8] Control groups

receive a vehicle (negative control) and a reference androgen like Testosterone Propionate

(positive control).

Tissue Collection: Approximately 24 hours after the final dose, the animals are euthanized,

and specific androgen-dependent tissues are carefully dissected and weighed.[8]

Endpoint Measurement: The primary endpoints are the weights of the following five tissues:

Ventral Prostate (VP): Marker of androgenic activity.

Seminal Vesicles (SV) (with coagulating glands): Marker of androgenic activity.

Levator Ani-Bulbocavernosus (LABC) Muscle: Marker of anabolic (myotrophic) activity.

Cowper's Glands (COW): Marker of androgenic activity.

Glans Penis (GP): Marker of androgenic activity.[7][8]

Data Analysis and Ratio Calculation: The anabolic activity is determined by the weight

increase of the LABC muscle in the test group compared to the control group. The

androgenic activity is determined by the weight increase of the VP and/or SV. The ratio is

then calculated by comparing the relative potency of the test compound to the reference

standard (testosterone) in stimulating the growth of these respective tissues.[9]
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Experimental Workflow Diagram
Workflow of the Hershberger Bioassay.

Molecular Mechanism of Action: Androgen Receptor
Signaling
The anabolic and androgenic effects of Methandriol, like all AAS, are mediated primarily

through the androgen receptor (AR), a ligand-activated nuclear transcription factor.[3][10] The

differential effects in muscle versus reproductive tissues arise from tissue-specific expression

of the AR and its co-regulatory proteins, as well as local steroid metabolism.

Classical Androgen Receptor Signaling Pathway
Ligand Binding: Methandriol, circulating in the bloodstream, diffuses across the cell

membrane into target tissues like skeletal muscle or prostate cells. Inside the cell, it binds to

the Ligand-Binding Domain (LBD) of the AR, which resides in the cytoplasm in an inactive

state, complexed with heat shock proteins (HSPs).

Conformational Change and Translocation: Ligand binding induces a conformational change

in the AR, causing the dissociation of HSPs. This exposes a nuclear localization signal.

Dimerization and Nuclear Translocation: The activated AR-ligand complex dimerizes and

translocates into the nucleus.

DNA Binding and Gene Transcription: In the nucleus, the AR dimer binds to specific DNA

sequences known as Androgen Response Elements (AREs) located in the promoter regions

of target genes.

Recruitment of Co-regulators: The DNA-bound AR recruits a suite of co-activator or co-

repressor proteins. This complex modulates the rate of transcription of androgen-responsive

genes.

Anabolic Effects (Muscle): In skeletal muscle, AR activation promotes the transcription of

genes involved in protein synthesis and muscle cell proliferation, leading to hypertrophy.

Androgenic Effects (Prostate): In tissues like the prostate, AR activation regulates genes

responsible for cell growth, differentiation, and the development of male sexual
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characteristics.[10][11][12]

Signaling Pathway Diagram
Classical Androgen Receptor Signaling Pathway.

Logical Derivation of the Anabolic:Androgenic Ratio
The final ratio is a comparative metric derived from the differential biological responses

observed in the Hershberger assay. It is not an absolute value but a relative measure of tissue

selectivity compared to a standard androgen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Anabolic to Androgenic Ratio of Methandriol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676360#anabolic-to-androgenic-ratio-of-
methandriol-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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